Cas no 1042696-73-0 (o-(Hydroxymethyl)phenyl methyl disulfide)

• Product Name: o-(Hydroxymethyl)phenyl methyl disulfide
• CAS No: 1042696-73-0
• MF: C₈H₁₀OS₂
• MW: 186.294399738312
• CID: 2862048
• Update Time: 2023-08-10

o-(Hydroxymethyl)phenyl methyl disulfide Chemical and Physical Properties

Names and Identifiers

• o-(hydroxymethyl)phenyl methyl disulfide
• o-(Hydroxymethyl)phenyl methyl disulfide

• Inchi： 1S/C8H10OS2/c1-10-11-8-5-3-2-4-7(8)6-9/h2-5,9H,6H2,1H3
• InChI Key： WVIKQGBCJGSNPT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1CO)SC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• XLogP3: 1.6
• Topological Polar Surface Area: 70.8